molecular formula C15H20N2O4 B11614825 4-Hydroxy-3,3-dimethyl-2-(5-methylfuran-2-yl)-1,4-diazaspiro[4.5]dec-1-en-6-one 1-oxide

4-Hydroxy-3,3-dimethyl-2-(5-methylfuran-2-yl)-1,4-diazaspiro[4.5]dec-1-en-6-one 1-oxide

Cat. No.: B11614825
M. Wt: 292.33 g/mol
InChI Key: RIAGCESFLSGXGX-UHFFFAOYSA-N
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Description

4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[45]DEC-1-EN-1-IUM-1-OLATE is a complex organic compound with a unique structure that includes a spirocyclic system, a furan ring, and multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4Common synthetic routes may involve the use of starting materials such as 3,3-dimethyl-2-butanone and 5-methylfuran-2-carboxylic acid, followed by cyclization and functional group modifications under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts can be employed to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4.5]DEC-1-EN-1-IUM-1-OLATE can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Mechanism of Action

The mechanism by which 4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4.5]DEC-1-EN-1-IUM-1-OLATE exerts its effects involves interactions with various molecular targets and pathways. For example, it may inhibit specific enzymes or interact with cellular receptors to modulate biological processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

Uniqueness

What sets 4-HYDROXY-3,3-DIMETHYL-2-(5-METHYLFURAN-2-YL)-6-OXO-1,4-DIAZASPIRO[4.5]DEC-1-EN-1-IUM-1-OLATE apart is its spirocyclic structure and the presence of multiple functional groups, which confer unique chemical reactivity and potential biological activities. This makes it a valuable compound for various research and industrial applications .

Properties

Molecular Formula

C15H20N2O4

Molecular Weight

292.33 g/mol

IUPAC Name

1-hydroxy-2,2-dimethyl-3-(5-methylfuran-2-yl)-4-oxido-1-aza-4-azoniaspiro[4.5]dec-3-en-6-one

InChI

InChI=1S/C15H20N2O4/c1-10-7-8-11(21-10)13-14(2,3)17(20)15(16(13)19)9-5-4-6-12(15)18/h7-8,20H,4-6,9H2,1-3H3

InChI Key

RIAGCESFLSGXGX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(O1)C2=[N+](C3(CCCCC3=O)N(C2(C)C)O)[O-]

Origin of Product

United States

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